Potassium;2-[3-[1-(5-carboxypentyl)-3,3-dimethyl-5-sulfonatoindol-1-ium-2-yl]prop-2-enylidene]-1-ethyl-3,3-dimethylindole-5-sulfonate

Description

Potassium 2-[3-[1-(5-carboxypentyl)-3,3-dimethyl-5-sulfonatoindol-1-ium-2-yl]prop-2-enylidene]-1-ethyl-3,3-dimethylindole-5-sulfonate is a compound utilized in the synthesis of fluorescent dyes, which are essential for biomedical imaging applications. It functions as a linker in complex molecule formation, with its sulfonate group facilitating the connection of various biological molecules, enhancing the development of complex structures with unique properties. The action, efficacy, and stability of this compound can be influenced by environmental factors; for instance, it should be stored under an inert atmosphere and at room temperature.

This compound acts as an intermediate in dye synthesis, extending to the manufacturing of pigments used in various products. Research indicates that dyes synthesized from this compound can be utilized for high-resolution imaging techniques in live-cell studies. Investigations into drug formulations incorporating this compound have shown improved solubility and bioavailability of active pharmaceutical ingredients.

A similar compound is Potassium 2,3,3-trimethyl-3H-indole-5-sulfonate, also a sulfonated derivative with an indole core and sulfonate group, imparting distinct chemical and physical properties. Another related compound is 2,3,3-Trimethylindolenine, which shares similar structural features but lacks the sulfonate group.

• CAS No.: 449175-57-9
• Product Name: Potassium;2-[3-[1-(5-carboxypentyl)-3,3-dimethyl-5-sulfonatoindol-1-ium-2-yl]prop-2-enylidene]-1-ethyl-3,3-dimethylindole-5-sulfonate
• Molecular Formula: C31H37KN2O8S2
• Molecular Weight: 668.9 g/mol
• IUPAC Name: potassium;(2E)-2-[(E)-3-[1-(5-carboxypentyl)-3,3-dimethyl-5-sulfonatoindol-1-ium-2-yl]prop-2-enylidene]-1-ethyl-3,3-dimethylindole-5-sulfonate
• Standard InChI: InChI=1S/C31H38N2O8S2.K/c1-6-32-25-16-14-21(42(36,37)38)19-23(25)30(2,3)27(32)11-10-12-28-31(4,5)24-20-22(43(39,40)41)15-17-26(24)33(28)18-9-7-8-13-29(34)35;/h10-12,14-17,19-20H,6-9,13,18H2,1-5H3,(H2-,34,35,36,37,38,39,40,41);/q;+1/p-1
• Standard InChIKey: YISNCKBAILWZRU-UHFFFAOYSA-M
• SMILES: CCN1C2=C(C=C(C=C2)S(=O)(=O)[O-])C(C1=CC=CC3=[N+](C4=C(C3(C)C)C=C(C=C4)S(=O)(=O)[O-])CCCCCC(=O)O)(C)C.[K+]
• Canonical SMILES: CCN1C2=C(C=C(C=C2)S(=O)(=O)[O-])C(C1=CC=CC3=[N+](C4=C(C3(C)C)C=C(C=C4)S(=O)(=O)[O-])CCCCCC(=O)O)(C)C.[K+]
• PubChem Compound: 50930698
• Last Modified: Apr 15 2024